Cas no 16047-86-2 (2,2-Dimethyl-3-(methylamino)propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(methylamino)propan-1-ol
• CAS No: 16047-86-2
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD09864429
• CID: 98616
• PubChem ID: 14421786
• Update Time: 2025-11-01

2,2-Dimethyl-3-(methylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(methylamino)propan-1-ol
• 1-Propanol,2,2-dimethyl-3-(methylamino)-
• 2,2-dimethyl-3-(methylamino)-1-propanol
• 2,2-dimethyl-3-methylamino-propan-1-ol
• 2,2-dimethyl-3-methylaminopropanol
• Methyl-(3-hydroxy-2.2-dimethyl-propyl)-amin
• methyl-(3-hydroxy-2.2-dimethyl-propyl)-amine
• N-Methyl-2-(hydroxymethyl)-2-methylpropylamine
• 16047-86-2
• DTXSID10560100
• AKOS005172367
• FT-0679650
• SCHEMBL2319153
• EN300-216113
• SB84251
• 1-Propanol, 2,2-dimethyl-3-(methylamino)-
• Z1198235262
• CHEMBL4515043
• 2,2-Dimethyl-3-(methylamino)propan-1-ol, AldrichCPR
• MFCD09864429
• LS-03433
• BB 0260349
• CS-0447676
• DA-18444
• G80467
• ALBB-010089
• STK506196

• MDL： MFCD09864429
• Inchi： 1S/C6H15NO/c1-6(2,5-8)4-7-3/h7-8H,4-5H2,1-3H3
• InChI Key： ZCCHIQJONBEULF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CNC

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 178.5±23.0 °C at 760 mmHg
• Flash Point: 60.0±13.3 °C
• Refractive Index: 1.435
• PSA: 32.26000
• LogP: 0.61520
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

2,2-Dimethyl-3-(methylamino)propan-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-Dimethyl-3-(methylamino)propan-1-ol

Introduction to 2,2-Dimethyl-3-(methylamino)propan-1-ol (CAS No. 16047-86-2)

2,2-Dimethyl-3-(methylamino)propan-1-ol, also known by its CAS number 16047-86-2, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a tertiary alcohol and a tertiary amine functional group. The combination of these functionalities imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2,2-Dimethyl-3-(methylamino)propan-1-ol is C₆H₁₅NO, and its molecular weight is approximately 117.19 g/mol. The compound is a colorless liquid with a mild amine odor. It is soluble in water and many organic solvents, which enhances its utility in various chemical processes.

In the pharmaceutical industry, 2,2-Dimethyl-3-(methylamino)propan-1-ol is used as an intermediate in the synthesis of several drugs. Its ability to participate in a wide range of chemical reactions, such as alkylation, acylation, and condensation, makes it an essential building block for the development of new therapeutic agents. Recent studies have highlighted its potential in the synthesis of antiviral and anti-inflammatory compounds, further expanding its applications in drug discovery.

The physical properties of 2,2-Dimethyl-3-(methylamino)propan-1-ol are well-documented. It has a boiling point of around 145°C at atmospheric pressure and a melting point of -50°C. The compound exhibits good stability under normal storage conditions but should be protected from strong acids and bases to prevent degradation. Its low toxicity and favorable environmental profile make it suitable for use in both laboratory and industrial settings.

In terms of chemical reactivity, 2,2-Dimethyl-3-(methylamino)propan-1-ol can undergo various transformations. For instance, it can be alkylated to form more complex amine derivatives, which are useful in the synthesis of pharmaceuticals and agrochemicals. Additionally, it can be oxidized to produce aldehydes or carboxylic acids, depending on the reaction conditions. These derivatives have found applications in the production of surfactants, plasticizers, and other industrial chemicals.

The synthesis of 2,2-Dimethyl-3-(methylamino)propan-1-ol can be achieved through several routes. One common method involves the reaction of 3-chloro-2-methylpropyl methyl ether with ammonia or methylamine. Another approach involves the reduction of 3-methylaminopropionaldehyde dimethylacetal using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In recent years, there has been growing interest in the use of green chemistry principles to develop more sustainable methods for synthesizing compounds like 2,2-Dimethyl-3-(methylamino)propan-1-ol. Researchers have explored the use of catalytic processes that minimize waste generation and energy consumption. For example, one study demonstrated the efficient synthesis of this compound using a heterogeneous catalyst under mild conditions, which significantly reduced environmental impact.

The safety profile of 2,2-Dimethyl-3-(methylamino)propan-1-ol has been extensively studied. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that exposure to high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 2,2-Dimethyl-3-(methylamino)propan-1-ol (CAS No. 16047-86-2) is a valuable compound with diverse applications in the pharmaceutical and chemical industries. Its unique chemical structure and favorable physical properties make it an essential intermediate in the synthesis of various drugs and fine chemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.